Cas no 52323-93-0 (Benzene, 1-(methylsulfonyl)-4-(methylthio)-)

Benzene, 1-(methylsulfonyl)-4-(methylthio)- structure
52323-93-0 structure
Product Name:Benzene, 1-(methylsulfonyl)-4-(methylthio)-
CAS No:52323-93-0
MF:C8H10O2S2
MW:202.293799877167
CID:359911
PubChem ID:4401629
Update Time:2025-04-19

Benzene, 1-(methylsulfonyl)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(methylsulfonyl)-4-(methylthio)-
    • 1-methylsulfanyl-4-methylsulfonylbenzene
    • 1-Methanesulfonyl-4-methylsulfanyl-benzene
    • DTXSID10402874
    • WQSQZIZWXMYQGN-UHFFFAOYSA-N
    • SCHEMBL2991047
    • 52323-93-0
    • Inchi: 1S/C8H10O2S2/c1-11-7-3-5-8(6-4-7)12(2,9)10/h3-6H,1-2H3
    • InChI Key: WQSQZIZWXMYQGN-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)SC)(=O)=O

Computed Properties

  • Exact Mass: 202.0123
  • Monoisotopic Mass: 202.01222190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 34.14

Benzene, 1-(methylsulfonyl)-4-(methylthio)- Related Literature

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